Cas no 92194-74-6 (N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide)

• Product Name: N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide
• CAS No: 92194-74-6
• MF: C₁₄H₁₅ClN₂O₄S₂
• MW: 374.862900018692
• CID: 6462462
• PubChem ID: 17414308
• Update Time: 2025-05-25

N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide Chemical and Physical Properties

Names and Identifiers

• 92194-74-6
• N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide
• Q27096030
• EN300-37158552
• PD006091
• Z133716394
• N1-[(4-CHLOROPHENYL)METHYL]-N1-METHYLBENZENE-1,4-DISULFONAMIDE
• 4MD
• AKOS008067105
• SCHEMBL21067811
• DB07115

• Inchi： 1S/C14H15ClN2O4S2/c1-17(10-11-2-4-12(15)5-3-11)23(20,21)14-8-6-13(7-9-14)22(16,18)19/h2-9H,10H2,1H3,(H2,16,18,19)
• InChI Key： IPPUTOHDQOYDIL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(C)S(C1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 374.0161770g/mol
• Monoisotopic Mass: 374.0161770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide

N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide: A Comprehensive Overview

N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide, also known by its CAS Registry Number 92194-74-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with two sulfonamide groups at the 1 and 4 positions, as well as a substituent at the 4 position of the benzyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The molecular structure of N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide is composed of a central benzene ring with two sulfonamide groups attached at the para positions (positions 1 and 4). The sulfonamide groups are further substituted with a methyl group and a chlorobenzyl group, respectively. This arrangement not only enhances the compound's stability but also contributes to its reactivity in different chemical environments. Recent studies have highlighted the importance of such functionalized aromatic compounds in drug discovery and material synthesis due to their versatile reactivity and potential for bioavailability.

One of the key features of this compound is its ability to participate in various nucleophilic aromatic substitution reactions. The sulfonamide groups act as electron-withdrawing substituents, activating the benzene ring towards such reactions. This property has been extensively explored in recent research to develop novel pharmaceutical agents and advanced materials. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive molecules with potential applications in cancer therapy and antimicrobial agents.

In terms of physical properties, N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents is also notable, which makes it suitable for use in various organic synthesis protocols. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound, reducing its environmental footprint while maintaining its high purity.

The application of N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide extends beyond traditional chemical synthesis. It has been employed as an intermediate in the production of advanced polymers and coatings due to its ability to form stable cross-linked networks. Additionally, its unique electronic properties make it a promising candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Ongoing research is focused on optimizing its performance in these applications through structural modifications and doping techniques.

Recent studies have also explored the biological activity of N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide. Initial findings suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent. However, further research is required to fully understand its mechanism of action and toxicity profile before it can be considered for clinical use.

In conclusion, N-(4-Chlorobenzyl)-N-Methylbenzene-1,4-Disulfonamide (CAS No. 92194-74-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.